molecular formula C9H7F3N2O4 B8411668 4-Nitrophenyl 2,2,2-trifluoroethylcarbamate

4-Nitrophenyl 2,2,2-trifluoroethylcarbamate

Cat. No.: B8411668
M. Wt: 264.16 g/mol
InChI Key: RHBLSUMQXLVNID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Nitrophenyl 2,2,2-trifluoroethylcarbamate is a useful research compound. Its molecular formula is C9H7F3N2O4 and its molecular weight is 264.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7F3N2O4

Molecular Weight

264.16 g/mol

IUPAC Name

(4-nitrophenyl) N-(2,2,2-trifluoroethyl)carbamate

InChI

InChI=1S/C9H7F3N2O4/c10-9(11,12)5-13-8(15)18-7-3-1-6(2-4-7)14(16)17/h1-4H,5H2,(H,13,15)

InChI Key

RHBLSUMQXLVNID-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1[N+](=O)[O-])OC(=O)NCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-nitrophenyl chloroformate (4578 mg, 22715 μmol) and DIEA (2638 μL, 15143 μmol) in DCM (100 mL) at 0° C. was added 2,2,2-trifluoro-ethylamine (1500 μL, 15143 μmol). The resulting mixture was then stirred at 0° C. for 4 h and at RT for overnight. Then, the mixture was concentrated and a white precipitation was observed. The mixture was then filtered to give the title compound as a white solid, which was used in the next step without purification requirement.
Quantity
4578 mg
Type
reactant
Reaction Step One
Name
Quantity
2638 μL
Type
reactant
Reaction Step One
Quantity
1500 μL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One

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